2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide

• IUPAC Name: 2-(5,6-dimethylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C11H13N3O/c1-7-3-9-10(4-8(7)2)14(6-13-9)5-11(12)15/h3-4,6H,5H2,1-2H3,(H2,12,15)
• InChI Key: SWCAUGSWPOZEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)CC(=O)N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide is a chemical compound with the linear formula C11H12O2N2. It is a solid substance. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI string 1S/C11H12N2O2/c1-7-3-9-10(4-8(7)2)13(6-12-9)5-11(14)15/h3-4,6H,5H2,1-2H3, (H,14,15). Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of a related compound, 21HBMBA, was investigated, and the calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Physical And Chemical Properties Analysis

This compound is a solid. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives, including 2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide , have shown promise as antimicrobial agents. Researchers have reported a novel series of 2-substituted benzimidazole derivatives with antibacterial activity against Staphylococcus aureus, Staphylococcus epidermidis, Klebsiella pneumoniae, and Escherichia coli. .

Catalyst for Dimethyl Carbonate Synthesis

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Antioxidant Properties

Certain derivatives of 2-(5,6-dimethyl-1H-benzimidazol-1-yl)acetamide exhibit antioxidant activity. Compounds 3e, 3f, 3g, 3h, 3j, and 3l demonstrated significant radical scavenging and ferrous ion chelating activity. .

Inhibition of TrmD Enzyme

The compound 2-{[6-(1H-benzimidazol-2-yl)-3,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]thio}-N-(4-isopropylphenyl)acetamide has been investigated for its antimicrobial activity. .

Tuberculosis Treatment

A clubbed series of triazoles with fluorine benzimidazole derivatives was synthesized and screened for H37Rv inhibitor activity as a potential treatment for tuberculosis. .

Vitamin B12 Biosynthesis

The benzimidazole ring system is integral to the structure of vitamin B12 . Specifically, 5,6-dimethyl-l-(α-d-ribofuranosyl)benzimidazole plays a crucial role in vitamin B12 biosynthesis. .

Safety and Hazards

This compound is classified as Aquatic Acute 1, Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. The precautionary statements include P261, P264, P273, P280, P302 + P352, and P305 + P351 + P338.